Cas no 25539-95-1 (1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI))

• Product Name: 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI)
• CAS No: 25539-95-1
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 273609
• PubChem ID: 71358860
• Update Time: 2025-04-19

1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI)
• 1,1,2,2-Cyclopentanetetracarboxylic1,2:1,2-diimide (8CI)
• CTK1A5122
• 25539-95-1
• DTXSID80782791
• Dihydro-1H,4H-3a,6a-(methanoiminomethano)cyclopenta[c]pyrrole-1,3,7,9(2H)-tetrone

• Inchi： 1S/C9H8N2O4/c12-4-8-2-1-3-9(8,6(14)10-4)7(15)11-5(8)13/h1-3H2,(H,10,12,14)(H,11,13,15)
• InChI Key： YKVOUQFSWYXRSC-UHFFFAOYSA-N
• SMILES： O=C1C23C(NC(C2(C(N1)=O)CCC3)=O)=O

Computed Properties

• Exact Mass: 208.04844
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 92.34